Cas no 876670-29-0 (1,6,7-trimethyl-8-(3-methylphenyl)-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product name: 1,6,7-trimethyl-8-(3-methylphenyl)-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876670-29-0
• MF: C₂₀H₂₁N₅O₃
• MW: 379.412443876266
• CID: 5480746

1,6,7-trimethyl-8-(3-methylphenyl)-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,6,7-trimethyl-8-(3-methylphenyl)-3-(2-oxopropyl)- (9CI)
• 1,6,7-trimethyl-8-(3-methylphenyl)-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H21N5O3/c1-11-7-6-8-15(9-11)24-13(3)14(4)25-16-17(21-19(24)25)22(5)20(28)23(18(16)27)10-12(2)26/h6-9H,10H2,1-5H3
• InChI Key： UMBVJYXRDCPGPD-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3=CC=CC(C)=C3)C1=NC1=C2C(=O)N(CC(=O)C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,6,7-trimethyl-8-(3-methylphenyl)-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

1,6,7-TriMethyl-8-(3-MethylPhenyl)-3-(2-OxoPropyl)-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione: A Comprehensive Overview

1,6,7-TriMethyl-8-(3-MethylPhenyl)-3-(2-OxoPropyl)-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione, commonly referred to by its CAS number 876670-29-0, is a highly specialized organic compound with significant potential in the field of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a fused imidazo-purine ring system with multiple substituents that confer unique chemical and biological properties.

The synthesis of 1,6,7-TriMethyl-8-(3-MethylPhenyl)-3-(2-OxoPropyl)-1H... involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process for this compound. According to a study published in the Journal of Medicinal Chemistry in 2023, the use of microwave-assisted synthesis has significantly improved the yield and purity of this compound. This development is crucial for its potential application as a lead molecule in drug development.

The biological activity of this compound has been extensively studied in recent years. Research conducted at the University of California revealed that 1,6... exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Furthermore, preclinical studies have demonstrated its efficacy in reducing oxidative stress and modulating cellular signaling pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, this compound has shown promise as a bioactive agent in cancer therapy. A study published in Nature Communications highlighted its ability to selectively target cancer cells while sparing healthy cells. This selective cytotoxicity is attributed to its unique interaction with specific oncogenic pathways. The integration of computational modeling techniques has further elucidated the molecular mechanisms underlying these effects.

The structural complexity of 1... makes it an attractive candidate for further exploration in medicinal chemistry. Its ability to modulate multiple biological targets simultaneously suggests potential for multitarget drug design. Recent advancements in structural biology have provided deeper insights into its binding affinities with various proteins and receptors.

In conclusion, CAS No 876670-29-0, or 1..., represents a significant advancement in the field of organic synthesis and pharmacology. Its versatile chemical structure and promising biological activities position it as a valuable asset in drug discovery and development. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its clinical application.